molecular formula C6H6Br3N B2755283 3-Bromo-4-(bromomethyl)pyridine hydrobromide CAS No. 2060043-54-9

3-Bromo-4-(bromomethyl)pyridine hydrobromide

Cat. No. B2755283
CAS RN: 2060043-54-9
M. Wt: 331.833
InChI Key: KZUOCEHSFFQOMU-UHFFFAOYSA-N
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Description

3-Bromo-4-(bromomethyl)pyridine hydrobromide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a derivative of pyridine and is commonly used as a reagent in organic synthesis.

Scientific Research Applications

Synthesis of Hyperbranched Polyelectrolytes

3,5-Bis(bromomethyl)pyridine hydrobromide, a related compound, has been utilized in the synthesis of new hyperbranched polyelectrolytes. This process involves the poly(N-alkylation) of the monomer, leading to the formation of hyperbranched poly[3,5-bis(alkylene)pyridinium]s. The electron-attractive effect of pyridinium groups on the -CH2Br end groups enhances reactivity, offering insights into the kinetic and structural properties of these materials (Monmoton et al., 2008).

Environmental Friendly Synthesis Methods

A new preparation method for 5-methyl-3-(bromomethyl)pyridine hydrobromide, a key intermediate in the synthesis of rupatadine, showcases the compound's versatility. This method emphasizes simplicity, efficiency, and environmental friendliness, highlighting the compound's role in green chemistry applications (Guo et al., 2015).

Structural and Kinetic Studies in Polymerization

The solution polymerization of 4-bromomethylpyridine and 3-bromomethyl pyridine hydrobromides reveals their significant reactivity differences and unusual behaviors. Such studies are crucial for understanding the polymerization mechanisms and designing advanced polymeric materials (Monmoton et al., 2008).

Catalysis in Organic Synthesis

Pyridinium hydrobromide perbromide, closely related to the compound of interest, serves as a versatile catalyst in organic synthesis. It effectively facilitates the aziridination of olefins, demonstrating the compound's potential in enhancing reaction yields and streamlining synthesis processes (Ali et al., 1999).

Safety and Hazards

It is corrosive to skin and eyes, causing severe burns. Avoid inhalation and ingestion. Proper protective measures are essential .

properties

IUPAC Name

3-bromo-4-(bromomethyl)pyridine;hydrobromide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5Br2N.BrH/c7-3-5-1-2-9-4-6(5)8;/h1-2,4H,3H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KZUOCEHSFFQOMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC(=C1CBr)Br.Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6Br3N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.83 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2060043-54-9
Record name 3-bromo-4-(bromomethyl)pyridine hydrobromide
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